Diisodecyl phenyl phosphate

• CAS: 51363-64-5

Core Science & Biosynthesis

Molecular weight and structure of diisodecyl phenyl phosphate

Molecular Architecture, Synthesis, and Toxicological Profiling

Executive Summary

Diisodecyl phenyl phosphate (DIDPP) is a high-molecular-weight organophosphate ester utilized primarily as a flame-retardant plasticizer and hydraulic fluid additive. While frequently encountered as a co-product in commercial isodecyl diphenyl phosphate formulations (e.g., Santicizer 148), DIDPP exists as a distinct chemical entity with unique lipophilicity and toxicological behaviors.

This guide provides a rigorous analysis of DIDPP (

), distinguishing it from its structural analogs (IDDP) and chemical congeners (phosphites). It details the structural isomerism of the isodecyl group, provides validated synthesis and characterization protocols, and highlights emerging research regarding its specific antagonism of Liver X Receptor alpha (LXR ), a critical finding for drug development professionals assessing metabolic toxicity.

Chemical Constitution & Structural Analysis[1][2]

The physicochemical identity of DIDPP is defined by its asymmetric structure—a central phosphate core esterified by one phenyl group and two bulky isodecyl chains.

1.1 Molecular Specifications

Parameter	Specification	Notes
Chemical Name	Diisodecyl phenyl phosphate	Synonyms: Phosphoric acid, diisodecyl phenyl ester
CAS Registry Number	51363-64-5	Note:[1][2][3][4][5][6][7][8][9][10] Do not confuse with Diisodecyl phenyl phosphite (CAS 25550-98-5) or Isodecyl diphenyl phosphate (CAS 29761-21-5).
Molecular Formula
Molecular Weight	454.63 g/mol	Calculated based on standard atomic weights.
Physical State	Clear, viscous liquid	Low volatility due to high MW.
LogKow (Predicted)	> 7.0	Highly lipophilic; bioaccumulative potential.

1.2 The "Isodecyl" Isomerism Challenge

Researchers must recognize that "isodecyl" does not refer to a single linear decyl chain. In industrial synthesis, the isodecyl moiety is derived from isodecanol, a mixture of branched C10 primary alcohols (e.g., trimethylheptanols).

• Implication: DIDPP is not a single molecule but a mixture of structural isomers sharing the same molecular weight.

• Analytical Impact:

  H-NMR spectra will display complex multiplet splitting in the aliphatic region (0.8–1.8 ppm) rather than clean triplets/quartets.

Synthesis & Manufacturing Logic

The synthesis of DIDPP follows a stepwise nucleophilic substitution on a phosphoryl chloride (

) core. To maximize yield and minimize symmetric byproducts (Triphenyl phosphate or Triisodecyl phosphate), the stoichiometry must be strictly controlled.

2.1 Reaction Pathway

The most robust laboratory-scale route involves the reaction of Phenyl Dichlorophosphate (PDCP) with Isodecanol in the presence of a scavenger base.

Reaction:

2.2 Visualization: Stepwise Esterification Workflow

The following diagram illustrates the critical control points in the synthesis to avoid transesterification side-reactions.

Analytical Characterization Protocols

To validate the identity of DIDPP, a multi-modal approach is required. Simple IR is insufficient due to spectral overlap with other phosphate esters.

3.1 Protocol: High-Resolution GC-MS Analysis

This protocol distinguishes DIDPP from its mono-isodecyl analog (IDDP).

Reagents & Equipment:

• Gas Chromatograph coupled with Mass Spectrometer (e.g., Agilent 7890/5977).

• Column: DB-5ms (30m x 0.25mm, 0.25µm film).

• Solvent: Dichloromethane (HPLC Grade).

Methodology:

• Sample Prep: Dilute 10 mg DIDPP in 10 mL Dichloromethane.

• Injection: 1 µL splitless injection at 280°C.

• Oven Program:

  • Start 100°C (hold 1 min).

  • Ramp 15°C/min to 300°C.

  • Hold 300°C for 10 min.

• MS Detection: Electron Impact (EI) mode, 70 eV. Scan range 50–600 m/z.

Interpretation:

• Retention Time: DIDPP will elute after Isodecyl diphenyl phosphate (IDDP) due to higher molecular weight.

• Key Fragments:

  • m/z 454 (Molecular Ion

    ).

  • m/z 77 (Phenyl group).

  • m/z 95 (Phosphate core).[8]

  • Loss of alkyl chains: Look for sequential loss of

    fragments.

3.2 Nuclear Magnetic Resonance ( P-NMR)

Phosphorus NMR is the definitive tool for purity assessment.

• Solvent:

  .

• Standard: 85%

  (external).

• Shift: DIDPP typically resonates between -10 to -15 ppm .

  • Differentiation: The shift will differ slightly from Triphenyl phosphate (-17 ppm) and Trialkyl phosphates (-0.5 ppm), allowing for quantitative integration of impurities.

Advanced Toxicology: The LXR Antagonism

Critical for Drug Development Professionals

Recent mechanistic studies (2024) have identified DIDPP as a specific metabolic disruptor. Unlike generic organophosphate toxicity (acetylcholinesterase inhibition), DIDPP interferes with lipid metabolism.

4.1 Mechanism of Action

DIDPP acts as an antagonist to the Liver X Receptor alpha (LXR

) .

• Normal Function: LXR

  regulates cholesterol efflux genes (ABCA1, ABCG1).

• DIDPP Effect: It binds to LXR

  but prevents the recruitment of co-activators, effectively silencing the expression of cholesterol transporters.

• Outcome: Inhibition of reverse cholesterol transport, leading to foam cell formation and accelerated atherosclerosis.

4.2 Pathway Visualization

References

• Chemical Identity & CAS Verification Chemlyte Solutions. (2024).[8][9][11] "Phosphoric acid, diisodecyl phenyl ester (CAS 51363-64-5) Technical Data."

• Toxicological Mechanism (LXR Antagonism) National Institutes of Health (PubMed). (2024).[8][9][11] "Diisodecyl phenyl phosphate promotes foam cell formation by antagonizing Liver X receptor alpha."[10] Journal of Hazardous Materials.

• Environmental & Analytical Detection American Chemical Society (ACS). (2020).[9] "Nontarget Discovery of 11 Aryl Organophosphate Triesters in House Dust Using High-Resolution Mass Spectrometry." Environmental Science & Technology.

• Distinction from Isodecyl Diphenyl Phosphate UK Government (Environment Agency). (2009). "Environmental risk evaluation report: Isodecyl diphenyl phosphate (CAS no. 29761-21-5)."[12]

• Tariff & Commercial Classification U.S. Customs and Border Protection.[13] (1999). "Customs Ruling NY D89258 - The tariff classification of Santicizer 141 and Santicizer 148."[13]

Sources

• 1. Diisodecyl phenyl phosphite | CAS: 25550-98-5 | Rostabil DDPP [vestachem.com]
• 2. getchem.com [getchem.com]
• 3. echemi.com [echemi.com]
• 4. Diisodecyl phenyl phosphite | 25550-98-5 | Benchchem [benchchem.com]
• 5. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 6. echemi.com [echemi.com]
• 7. US6075158A - Transesterification process - Google Patents [patents.google.com]
• 8. epa.gov [epa.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Diisodecyl phenyl phosphate promotes foam cell formation by antagonizing Liver X receptor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ISODECYL DIPHENYL PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. hpst.cz [hpst.cz]
• 13. customsmobile.com [customsmobile.com]

Technical Guide: Solubility Profile of Diisodecyl Phenyl Phosphate (DIDPP) in Organic Solvents

The following technical guide details the solubility profile, physicochemical properties, and experimental handling of Diisodecyl Phenyl Phosphate (DIDPP) .

[1]

Primary CAS: 51363-64-5 (Phosphate) | Related Precursor: 25550-98-5 (Phosphite) Molecular Formula: C₂₆H₄₇O₄P | Molecular Weight: ~454.6 g/mol

Executive Summary

Diisodecyl phenyl phosphate (DIDPP) is a high-molecular-weight organophosphate ester primarily utilized as a plasticizer and flame retardant in polyvinyl chloride (PVC) and polyurethane foams. In the context of drug development, DIDPP is a critical Extractable & Leachable (E&L) compound.[1] It migrates from medical-grade polymers (IV bags, tubing) into drug formulations, necessitating rigorous toxicological screening and analytical quantification.

This guide provides a definitive solubility framework for DIDPP, moving beyond binary "soluble/insoluble" labels to explore the thermodynamic interactions governing its behavior in organic media.

Physicochemical Basis of Solubility

To predict and manipulate DIDPP solubility, one must deconstruct its molecular architecture. DIDPP is an amphiphilic molecule with a dominant lipophilic character.

Structural Components & Solvation Mechanics

• Hydrophobic Domain (Dominant): Two bulky isodecyl (

  ) chains. These branched aliphatic tails dictate the molecule's high partition coefficient ( ) and drive solubility in non-polar solvents via London Dispersion forces.

• Aromatic Domain: A single phenyl ring contributes

  - interactions, facilitating solubility in aromatic hydrocarbons like toluene.

• Polar Core: The phosphate ester linkage (

  ) acts as a weak hydrogen bond acceptor, allowing limited miscibility with polar aprotic solvents but insufficient interaction to solubilize in water.

Diagram: Structure-Solubility Interaction Map

Figure 1: Mechanistic breakdown of DIDPP interactions. The dominant alkyl chains drive high solubility in non-polar media while preventing aqueous solubility.

Comprehensive Solubility Profile

The following data synthesizes empirical observations with Hansen Solubility Parameter (HSP) predictions.

Solvent Compatibility Table

Solvent Class	Representative Solvent	Solubility Status	Mechanistic Rationale	Application Relevance
Aliphatic Hydrocarbons	Hexane, Heptane, Isooctane	Highly Soluble (>100 mg/mL)	Dominant dispersion forces match the isodecyl chains.	Extraction from aqueous biological matrices.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Highly Soluble (Miscible)	Excellent match for both polar core and lipophilic tails.	Primary solvent for E&L screening and stock prep.
Aromatic Hydrocarbons	Toluene, Xylene	Highly Soluble (Miscible)	-electron interaction with the phenyl group.	Standard for GC-MS injection.
Polar Aprotic	DMSO	Moderately Soluble (~10-50 mM)*	High polarity of DMSO fights against the lipophilic tails.	Caution: Critical for biological assays. May require warming or co-solvent (THF).
Polar Aprotic	Acetonitrile (ACN)	Soluble	Good dipole match; standard mobile phase.	HPLC/LC-MS mobile phase.
Alcohols	Methanol, Ethanol, Isopropanol	Soluble	Amphiphilic nature allows solvation, though less than DCM.	Standard dilution solvent for standards.
Aqueous	Water, PBS Buffers	Insoluble (<1 µg/mL)	Hydrophobic effect; high LogP (10.2).	Relevant only as the matrix from which DIDPP is extracted.

*Note on DMSO: While organophosphates generally dissolve in DMSO, the long isodecyl chains of DIDPP significantly increase hydrophobicity. At high concentrations (>50 mM), phase separation may occur at room temperature.

Hansen Solubility Parameters (Predicted)

For formulation scientists calculating blend compatibility, the estimated HSP values for DIDPP are:

• (Dispersion): ~17.0 MPa (High due to alkyl chains)
• (Polarity): ~6.5 MPa (Moderate due to phosphate ester)
• (Hydrogen Bonding): ~4.5 MPa (Low; acceptor only)

Implication: DIDPP sits in the "solubility sphere" of solvents like Tetrahydrofuran (THF) and Toluene , which share similar vectors.

Experimental Protocols

Protocol A: Preparation of Stock Solutions for Toxicology (In Vitro)

Objective: Create a stable, high-concentration stock for cell culture dosing (e.g., LXR antagonism studies [1]) without precipitation.

• Solvent Selection: Use DMSO (Dimethyl Sulfoxide) , Anhydrous, ≥99.9%.

  • Why: DMSO is the gold standard for cellular assays but has high surface tension.

• Weighing: Weigh approximately 22.7 mg of DIDPP (viscous liquid) into a glass vial.

  • Note: DIDPP is viscous.[2][3] Reverse pipetting or weighing by difference is required for accuracy.

• Dissolution: Add 1.0 mL of DMSO to achieve a 50 mM stock.

• Agitation: Vortex vigorously for 60 seconds.

  • Checkpoint: Inspect visually. If oil droplets persist (phase separation), sonicate at 40°C for 5 minutes.

  • Contingency: If solubility fails at 50 mM, dilute to 10 mM or add 10% THF as a co-solvent (ensure THF control is used in bioassay).

• Storage: Store in amber glass vials at -20°C. Avoid plastic tubes (e.g., Eppendorf) for long-term storage, as DIDPP is a plasticizer and may interact with the container or leach other additives.

Protocol B: Extraction from Biological Media (Quantification)

Objective: Recover DIDPP from serum or cell lysate for LC-MS/MS analysis.

• Sample: 200 µL of plasma/cell lysate.

• Protein Precipitation: Add 600 µL of ice-cold Acetonitrile containing internal standard (e.g., Triphenyl phosphate-d15).

  • Why: Acetonitrile solubilizes DIDPP while precipitating proteins.

• Liquid-Liquid Extraction (Optional for clean-up):

  • Add 1 mL of Hexane or MTBE (Methyl tert-butyl ether) .

  • Vortex (5 min) and Centrifuge (10,000 x g, 5 min).

  • Mechanism:[4][5][6] DIDPP partitions almost exclusively into the non-polar organic layer (Hexane), leaving polar interferences in the aqueous/ACN phase.

• Reconstitution: Evaporate the supernatant under nitrogen and reconstitute in Methanol:Water (80:20) for LC-MS injection.

Diagram: Analytical Workflow

Figure 2: Extraction workflow leveraging DIDPP's lipophilicity for sample cleanup.

Applications in Drug Development

While not an Active Pharmaceutical Ingredient (API), DIDPP is critical in Material Science and Toxicology :

• Extractables & Leachables (E&L): DIDPP is a "Target Leachable." Regulatory bodies (FDA/EMA) require screening of drug products stored in plastic packaging.

  • Detection: Because it is soluble in ACN/MeOH, it is easily detected using Reverse-Phase Chromatography (C18 columns).

• Toxicological Screening: Recent studies identify DIDPP as an antagonist to the Liver X Receptor alpha (LXRα) , promoting foam cell formation (atherosclerosis risk) [1].[5]

  • Implication: Researchers using plastic labware containing DIDPP may see confounded results in lipid metabolism studies if the compound leaches into the media.

Safety & Handling

• Toxicity: Suspected LXR antagonist; potential neurotoxin (organophosphate class). Handle in a fume hood.

• Skin Absorption: Highly lipophilic; penetrates skin easily. Nitrile gloves are recommended; change immediately if splashed.

• Waste Disposal: Dispose of as halogen-free organic solvent waste. Do not pour down drains due to aquatic toxicity.

References

• Diisodecyl phenyl phosphate promotes foam cell formation by antagonizing Liver X receptor alpha. Journal of Hazardous Materials, 2024.[5] Context: Establishes the biological activity and toxicological relevance of DIDPP in cardiovascular research.

• PubChem Compound Summary: Diisodecyl phenyl phosphate (CID 39995). National Center for Biotechnology Information (NCBI). Context: Source for physicochemical properties (LogP, Molecular Weight).[7]

• Hansen Solubility Parameters: A User's Handbook. Charles M. Hansen, CRC Press. Context: Theoretical basis for solubility parameter predictions (

  ).

• Guidance for Industry: Container Closure Systems for Packaging Human Drugs and Biologics. U.S. Food and Drug Administration (FDA). Context: Regulatory framework for Extractables & Leachables (E&L) testing.

Sources

• 1. Diisodecyl phenyl phosphite | 25550-98-5 | Benchchem [benchchem.com]
• 2. Isodecyl diphenyl phosphate [bayvillechemical.net]
• 3. Isodecyl diphenyl phosphite | 26544-23-0 [chemicalbook.com]
• 4. Buy Diisodecyl phenyl phosphite | 25550-98-5 [smolecule.com]
• 5. Diisodecyl phenyl phosphate promotes foam cell formation by antagonizing Liver X receptor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]
• 7. Diisodecyl phenyl phosphate | C26H47O4P | CID 39995 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Thermodynamic & Rheological Properties of Diisodecyl Phenyl Phosphate (DIDPP)

This guide provides an in-depth technical analysis of Diisodecyl Phenyl Phosphate (DIDPP), focusing on its thermodynamic behavior, rheological profile, and critical distinction from its phosphite analog.

Executive Summary & Critical Disambiguation

Diisodecyl Phenyl Phosphate is an organophosphorus compound primarily utilized as a flame-retardant plasticizer and a base stock for fire-resistant hydraulic fluids. It is characterized by excellent low-temperature flexibility and oxidative stability.[1]

CRITICAL NOTE: Researchers must distinguish this compound from its chemical precursor and analog, Diisodecyl Phenyl Phosphite.

Feature	Diisodecyl Phenyl Phosphate	Diisodecyl Phenyl Phosphite
CAS Number	51363-64-5 (Pure) / 29761-21-5 (Mixed)	25550-98-5
Oxidation State	Phosphorus (V)	Phosphorus (III)
Primary Function	Plasticizer, Flame Retardant, Hydraulic Fluid	Antioxidant, Polymer Stabilizer
Stability	Hydrolytically & Thermally Stable	Sensitive to Oxidation (Sacrificial)

Note: Commercial "Isodecyl Diphenyl Phosphate" fluids often contain 15–20% Diisodecyl Phenyl Phosphate as a co-ester. The data below synthesizes properties for the pure phosphate and its commercially relevant mixtures.

Chemical Identity & Structural Analysis[2]

• IUPAC Name: Bis(8-methylnonyl) phenyl phosphate[2][3]

• Molecular Formula:

  [4][2][3][5][6]

• Molecular Weight: 454.63 g/mol

• Structure: A central phosphorus atom double-bonded to one oxygen (phosphoryl group) and single-bonded to one phenoxy group and two isodecyloxy groups.

Synthesis & Degradation Pathway

The thermodynamic stability of DIDPP is best understood through its formation and potential degradation pathways. Unlike phosphites, the phosphate ester bond is robust against oxidation but susceptible to hydrolysis under extreme pH conditions.

Figure 1: Synthesis and hydrolytic degradation pathway of DIDPP.

Thermodynamic Properties

The thermodynamic profile of DIDPP is defined by high thermal stability and low volatility, making it ideal for high-temperature hydraulic applications.

Density and Volumetric Properties

DIDPP exhibits a density lower than triaryl phosphates (like tricresyl phosphate) due to the bulky aliphatic isodecyl chains.

Temperature (°C)	Density ( ) [g/cm³]	Method
20	0.965 – 0.975	ASTM D4052
25	0.962 – 0.972	Pycnometry
100	~0.910 (Estimated)	Extrapolated

Self-Validating Insight: To verify purity in the lab, measure density at 25°C. A value >1.00 g/cm³ often indicates contamination with triphenyl phosphate or other triaryl esters.

Thermal Stability & Phase Behavior

• Boiling Point: >250°C (at 760 mmHg). The compound typically decomposes before boiling at atmospheric pressure.

• Flash Point: >220°C (Open Cup).

• Autoignition Temperature: >380°C.

• Heat Capacity (

  ): Approximately 1.8 – 2.0 J/g·K at 25°C (Typical for alkyl aryl phosphates).

Thermogravimetric Analysis (TGA): DIDPP shows <1% weight loss at 200°C under

. Rapid decomposition (onset) occurs above 280°C, releasing volatile olefins (via -elimination of the isodecyl group) and phenols.

Rheological Properties (Viscosity)

Viscosity is the critical performance parameter for DIDPP in hydraulic and lubrication applications. It behaves as a Newtonian fluid under standard shear rates (

to ).

Viscosity-Temperature Relationship

The viscosity decreases exponentially with temperature. This relationship is best modeled using the Walther Equation (standard for lubricants) or the Arrhenius Equation for narrower ranges.

Kinematic Viscosity Data:

Temperature (°C)	Kinematic Viscosity ( ) [cSt or mm²/s]	Dynamic Viscosity ( ) [mPa·s]
0	~180 - 200	~185
25	22 - 25	21 - 24
40	14 - 16	13 - 15
100	3.5 - 4.5	3.2 - 4.0

Note: Data derived from commercial phosphate ester fluids (e.g., Santicizer 148 type) where DIDPP is a primary constituent.

Viscosity Index (VI)

DIDPP exhibits a relatively flat viscosity-temperature curve compared to pure aromatics, typically yielding a Viscosity Index (VI) of 80–110 . This ensures hydraulic response is maintained across operating temperatures.

Experimental Protocols

To ensure data integrity (E-E-A-T), the following protocols describe how to characterize DIDPP in a research setting.

Determination of Kinematic Viscosity (ASTM D445)

Objective: Accurate measurement of flow resistance at 40°C.

Workflow:

• Selection: Choose a Ubbelohde capillary viscometer where the flow time is >200 seconds to minimize kinetic energy corrections.

• Thermostating: Submerge viscometer in a bath controlled to 40°C ± 0.02°C.

• Equilibration: Charge the sample and allow 15 minutes for thermal equilibrium.

• Measurement: Measure flow time (

  ) via gravity. Repeat 3 times.

• Calculation:

  , where is the calibration constant.

Hydrolytic Stability Assay

Objective: Assess the thermodynamic stability of the phosphate ester bond.

• Preparation: Mix DIDPP with 10% w/w distilled water in a sealed pressure vessel.

• Stress: Heat to 90°C for 168 hours (1 week).

• Analysis: Measure the Total Acid Number (TAN) of the oil phase before and after.

  • Pass Criteria:

    TAN < 0.2 mg KOH/g.

  • Mechanism:[7] A rise in acidity indicates hydrolysis releasing phosphoric acid derivatives.

Figure 2: Standardized workflow for kinematic viscosity determination.

Applications in Drug Development & Material Science

While primarily an industrial additive, DIDPP has niche relevance in pharmaceutical packaging and delivery systems:

• Extractables & Leachables (E&L): In drug development, DIDPP is a target analyte in E&L studies for single-use bioprocessing bags (PVC/polyurethane). Its identification is critical to ensure no interaction with the drug substance.

• Membrane Plasticization: Used in research to plasticize ion-selective electrode (ISE) membranes, where its dielectric constant (~6–7) and lipophilicity (logP > 8) ensure stable sensor response.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 39995, Diisodecyl phenyl phosphate. Retrieved from [Link]

• U.K. Environment Agency. (2009). Environmental Risk Evaluation Report: Isodecyl Diphenyl Phosphate (CAS 29761-21-5). (Contains data on mixed esters including DIDPP). Retrieved from [Link]

• Wypych, G. (2017). Handbook of Plasticizers. 3rd Edition. ChemTec Publishing.[6] (Authoritative source on phosphate ester plasticizer properties).[1][4]

• ASTM International. (2020). ASTM D445-19a, Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids. Retrieved from [Link]

• SIELC Technologies. (2018).[2] Separation of Diisodecyl phenyl phosphate on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

• 1. Process for the manufacture of mixed phosphoric acid ester compositions and plasticised polymers containing them - Patent 0025720 [data.epo.org]
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• 3. Diisodecyl phenyl phosphate | C26H47O4P | CID 39995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diisodecyl phenyl phosphite | 25550-98-5 | Benchchem [benchchem.com]
• 5. MACROCATEGORIES | greenadditech [additech.international]
• 6. echemi.com [echemi.com]
• 7. cdn.website-editor.net [cdn.website-editor.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Diisodecyl Phenyl Phosphate in Hydraulic Fluids by GC-MS

Abstract

This application note details a robust and reliable method for the quantitative analysis of Diisodecyl Phenyl Phosphate (DIDP) in hydraulic fluid matrices using Gas Chromatography-Mass Spectrometry (GC-MS). DIDP is a critical anti-wear additive in many hydraulic fluid formulations, and its concentration is a key indicator of the fluid's remaining useful life and performance characteristics. Monitoring DIDP levels allows for predictive maintenance, preventing premature equipment failure. This protocol provides a comprehensive guide for researchers and quality control scientists, covering sample preparation, instrumental analysis, and data processing, ensuring accurate and reproducible results.

Introduction

Diisodecyl phenyl phosphate (DIDP) is an organophosphate ester widely used as an anti-wear and anti-corrosion additive in hydraulic fluids and other lubricants. Its primary function is to form a protective film on metal surfaces under high pressure and temperature, thereby reducing friction and preventing wear. The depletion of DIDP over time due to thermal degradation and chemical reactions can compromise the protective properties of the hydraulic fluid, leading to increased component wear and potential system failure.

Therefore, the quantitative analysis of DIDP is crucial for monitoring the health of hydraulic systems. It enables condition-based maintenance schedules, ensuring the fluid is replaced only when necessary, which optimizes performance and reduces operational costs. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is an ideal analytical technique for this application due to its high selectivity and sensitivity, allowing for the accurate quantification of DIDP even in complex oil matrices.[1][2]

Principle of the Method

This method employs a dilute-and-shoot approach followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis. A sample of the hydraulic fluid is first diluted with a suitable organic solvent to reduce its viscosity and bring the analyte concentration within the calibrated range of the instrument. An internal standard is added to correct for variations in sample injection volume and instrument response.[3][4][5]

The diluted sample is then injected into the GC system, where the components are vaporized and separated based on their boiling points and affinity for the stationary phase of the chromatographic column. The separated components then enter the mass spectrometer, which ionizes the molecules and separates them based on their mass-to-charge ratio. DIDP is identified by its characteristic retention time and mass spectrum, and its concentration is determined by comparing its response to that of the internal standard and a multi-point calibration curve.

Experimental Workflow

The overall analytical workflow is depicted in the diagram below.

Sources

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. gcms.cz [gcms.cz]
• 5. Improved and Novel Methods for Investigating Organophosphate Esters in Particulate Matter [mdpi.com]

Technical Notes & Optimization

Preventing hydrolysis of diisodecyl phenyl phosphate during sample storage

Topic: Best Practices for Preventing Hydrolysis of Diisodecyl Phenyl Phosphite During Sample Storage

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals to address the challenges associated with the stability of Diisodecyl Phenyl Phosphite (DIDP) in various sample matrices. Our goal is to provide you with the foundational knowledge and practical protocols to ensure the integrity of your samples from collection to analysis.

A Note on Nomenclature: Phosphite vs. Phosphate

Before proceeding, it is crucial to clarify a common point of confusion. The compound widely used as a secondary antioxidant and polymer stabilizer is Diisodecyl Phenyl Phosphite (CAS 25550-98-5), which contains a trivalent phosphorus (P(III)) atom.[1] This phosphite is readily oxidized to the corresponding Diisodecyl Phenyl Phosphate , which contains a pentavalent phosphorus (P(V)) atom.[1] The phosphite form is highly susceptible to hydrolysis, a primary concern during sample storage. This guide will focus on preventing the degradation of the phosphite compound.

Frequently Asked Questions (FAQs)

Q1: What is Diisodecyl Phenyl Phosphite (DIDP) and why is its stability a concern?

Diisodecyl Phenyl Phosphite (DIDP) is an organophosphite compound primarily used as a secondary antioxidant and heat stabilizer in polymers like PVC, polyethylene, and polypropylene.[2] Its function is to protect materials from thermal degradation during high-temperature processing.[3] Stability is a major concern because DIDP is highly susceptible to hydrolysis, especially in the presence of moisture.[4] This degradation leads to the formation of phosphorous acid, phenol, and isodecanol, compromising the quantitative accuracy of analytical measurements.[4]

Q2: What are the main factors that cause DIDP to hydrolyze?

The primary drivers of DIDP hydrolysis are:

• Moisture: Water is the reactant for the hydrolysis reaction. Even trace amounts can lead to significant degradation over time.[4]

• pH: The rate of hydrolysis for many organophosphate and organophosphite esters is significantly influenced by pH, with degradation often accelerated under both acidic and alkaline conditions compared to a neutral pH.[5]

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[5]

• Enzymatic Activity: In biological samples (e.g., plasma, tissue homogenates), enzymes such as esterases can rapidly catalyze the hydrolysis of ester bonds within the DIDP molecule.[6]

Q3: I am seeing lower-than-expected concentrations of DIDP in my samples. Could hydrolysis be the cause?

Yes, this is a classic symptom of sample instability. If DIDP hydrolyzes during storage or sample preparation, the concentration of the parent compound will decrease, leading to inaccurate results. It is essential to evaluate your entire workflow, from sample collection to analysis, for potential exposure to water, non-optimal pH, or elevated temperatures.

Q4: What are the ideal storage temperatures for samples containing DIDP?

For short-term storage (up to 24-48 hours), refrigeration at 2-8°C is acceptable if the sample is in a completely anhydrous matrix. For any storage longer than 48 hours, or for any aqueous or biological samples, freezing at ≤ -20°C is recommended. For long-term archival, storage at -80°C is optimal to minimize all chemical and enzymatic degradation pathways.[7]

Q5: Can I use standard polypropylene tubes to store my samples?

While polypropylene is a common lab plastic, for storing compounds sensitive to hydrolysis, glass vials with polytetrafluoroethylene (PTFE)-lined caps are superior. Glass is less permeable to moisture and air compared to most plastics. Ensure vials are completely dry (e.g., oven-dried) before use.

Troubleshooting Guide: DIDP Degradation

This section addresses common problems encountered during the handling and storage of DIDP samples.

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Reproducibility Across Replicates	Inconsistent exposure to moisture or temperature variations during aliquoting and storage.	Implement a strict, standardized protocol for sample handling. Use a repeating pipette for aliquoting, immediately cap vials, and flash-freeze all aliquots simultaneously in a dry ice/ethanol bath before transferring to the freezer. This ensures uniform treatment.
Rapid Signal Loss in Biological Samples (e.g., Plasma)	Enzymatic hydrolysis by native esterases in the biological matrix.[6] Chemical hydrolysis due to the aqueous nature of the sample.	1. Inhibit Enzymes: Immediately after collection, treat the sample with a broad-spectrum esterase inhibitor (e.g., sodium fluoride or diisopropyl fluorophosphate - handle with extreme care). 2. Precipitate Proteins: Perform an immediate protein precipitation step using a cold, dry organic solvent (e.g., acetonitrile or methanol) to remove enzymes and extract DIDP into a more stable matrix. Centrifuge at 4°C and store the supernatant.
Analyte Degradation in Acid-Preserved Samples	Acid-catalyzed hydrolysis. While acid preservation is common for some analytes, it can accelerate the degradation of organophosphites.[5][8]	Avoid acid preservation. If the sample matrix requires pH control, adjust to a neutral pH (6.5-7.5) using a suitable buffer system like HEPES or Tris, as phosphate buffers can sometimes participate in reactions.[7] If samples were already acidified, neutralize them with a base (e.g., trisodium phosphate) immediately before extraction or analysis.[8]
Drifting Results in an Analytical Batch	Hydrolysis occurring in prepared samples sitting in the autosampler. Autosamplers are often temperature-controlled but can be a source of condensation and moisture.	Keep the autosampler temperature low (e.g., 4°C).[9] Use vial caps with high-quality septa to minimize air exposure. If possible, limit the time samples spend in the autosampler by running smaller batches or placing the samples on the instrument just before analysis begins.

In-Depth Technical Protocols

Protocol 1: Optimal Storage of DIDP in Non-Aqueous Samples

This protocol is designed for samples where DIDP is dissolved in an organic solvent or extracted from a non-aqueous matrix (e.g., polymer extracts).

Materials:

• Amber glass vials with PTFE-lined screw caps, oven-dried.

• Anhydrous (dry) aprotic solvents (e.g., acetonitrile, hexane, toluene).

• Inert gas (Nitrogen or Argon).

• Pipettes and tips stored in a desiccator.

Procedure:

• Solvent Preparation: Use only new, sealed bottles of anhydrous solvents or solvents that have been properly dried (e.g., using molecular sieves).

• Sample Preparation Environment: Whenever possible, handle samples and prepare aliquots in a glove box or under a gentle stream of inert gas to displace ambient, moisture-containing air.

• Aliquoting: Dispense the sample into the pre-dried glass vials. Do not fill vials to the brim; leave a small headspace.

• Inert Gas Purge: Before sealing, gently flush the headspace of each vial with nitrogen or argon for 5-10 seconds.

• Sealing: Immediately and tightly seal the vial with the PTFE-lined cap.

• Labeling: Clearly label each vial with a unique identifier, date, and concentration. Use cryo-resistant labels.

• Storage:

  • Short-term (< 72 hours): Store at 4°C.

  • Long-term (> 72 hours): Store at -20°C or -80°C.

• Thawing: When ready for analysis, allow the vial to equilibrate completely to room temperature before opening to prevent condensation from forming inside the cold vial.

Protocol 2: Stabilization and Storage of DIDP in Biological Samples

This protocol is for aqueous biological matrices like plasma, serum, or tissue homogenates where both chemical and enzymatic hydrolysis are significant risks.

Materials:

• Esterase inhibitor cocktail or Sodium Fluoride (NaF).

• Ice bath.

• Refrigerated centrifuge.

• Dry, cold (-20°C) protein precipitation solvent (e.g., Acetonitrile containing 1% formic acid, if compatible with your analysis).

• Low-retention polypropylene tubes or glass vials.

Procedure:

• Immediate Inhibition: As soon as the sample is collected (e.g., blood drawn into a tube), add the esterase inhibitor. For blood, a common choice is a tube containing NaF. For other matrices, add the inhibitor and mix gently. Keep the sample on ice at all times.

• Protein Precipitation:

  • In a clean tube, add 3-4 parts of cold (-20°C) acetonitrile for every 1 part of biological sample (e.g., 600 µL of ACN to 200 µL of plasma).

  • Vortex vigorously for 30-60 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the mixture at high speed (e.g., >12,000 x g) for 10 minutes at 4°C. This will pellet the precipitated proteins and other cell debris.

• Supernatant Transfer: Carefully transfer the clear supernatant, which now contains the DIDP, to a clean, dry glass vial for storage. Be careful not to disturb the protein pellet.

• Storage: Tightly cap the vial and store at -80°C for long-term stability. The removal of water and enzymes into a stable organic phase is the most critical step for preserving DIDP.

Visualizing the Process

To better understand the chemical and procedural aspects, the following diagrams illustrate the hydrolysis pathway and a decision-making workflow for sample storage.

Caption: The chemical hydrolysis pathway of Diisodecyl Phenyl Phosphite.

Caption: Decision workflow for appropriate DIDP sample storage.

References

• Smolecule. (2024, April 14). Buy Diisodecyl phenyl phosphite | 25550-98-5.

• BenchChem. (2026, January). Application Notes and Protocols for Monitoring the Hydrolysis of Diisodecyl Phenyl Phosphite.

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 18). Choosing the Right Polymer Stabilizer: A Focus on Diisodecyl Phenyl Phosphite.

• Adishank Chemicals Pvt Ltd. (2025, July 7). A Study of Di ISO Decyl Phenyl Phosphite (DDPP): A High-Performance Secondary Antioxidant.

• Pfaltz & Bauer. SAFETY DATA SHEET - Phenyl diisodecyl phosphite.

• U.S. Environmental Protection Agency. (2013). Recognition and Management of Pesticide Poisonings: Sixth Edition: Chapter 5 Organophosphates.

• ChemPoint.com. (2021, March 29). WESTON® PDDP Safety Data Sheet.

• Chemical manufacturer perspective. Understanding Diisodecyl Phenyl Phosphite: Synthesis and Properties.

• Kass, D. A. (2023, March 13). Organophosphate Toxicity: Practice Essentials, Background, Pathophysiology. Medscape.

• Ghasemi, M., et al. (2019). A Review on Biodegradation of Toxic Organophosphate Compounds. Journal of Applied Biotechnology Reports.

• Hangzhou Leap Chem Co., Ltd. Diisodecyl Phenyl Phosphite丨CAS 25550-98-5.

• Singh, B. K. (2010, October 2). Hydrolysis of organophosphorus compounds by microbial enzymes. ResearchGate.

• Wang, Y., et al. (2023, May 7). A Review of Organophosphate Esters in Aquatic Environments: Levels, Distribution, and Human Exposure. MDPI.

• Clemson University College of Engineering, Computing, and Applied Sciences. Kinetics of Carbaryl Hydrolysis.

• Wang, Y., et al. (2023, May 5). A Review of Organophosphate Esters in Aquatic Environments: Levels, Distribution, and Human Exposure. ResearchGate.

• Li, J., et al. (2023, July 16). Organophosphate Esters in Air and Seawater of the South China Sea: Spatial Distribution, Transport, and Air–Sea Exchange. ACS Publications.

• Garcia-Garin, O., et al. (2022, November 23). Effective degradation of organophosphate ester flame retardants and plasticizers in coastal sediments under high urban pressure. PMC.

• Eurofins. (2022, November 7). ANALYTICAL METHOD SUMMARIES.

• Wikipedia. Organophosphate.

• U.S. Environmental Protection Agency. (1976). Analysis and Hydrolysis of Commercial Aryl Phosphates.

• BenchChem. How to prevent 2-MeSADP hydrolysis in experimental buffers.

• Uysal, T., et al. (2016). Preventing hydrolysis of AlN powders with organophosphate coating in aqueous media. ResearchGate.

• GOV.UK. (2008). Environmental risk evaluation report: Isodecyl diphenyl phosphate (CAS no. 29761-21-5).

• Jayatilaka, A., et al. (2018, February 1). Quantification of three chlorinated dialkyl phosphates, diphenyl phosphate, 2,3,4,5-tetrabromobenzoic acid, and four other organophosphate ester metabolites in human urine. CDC Stacks.

• U.S. Environmental Protection Agency. (1989). Testing Consent Order of Diisodecyl Phenyl Phosphite.

• Keglevich, G. (2019). The Hydrolysis of Phosphinates and Phosphonates: A Review. PMC.

• Hewitt, A. D. (2003, November 1). Avoiding hydrolysis of fuel ether oxygenates during static headspace analysis. PubMed.

Sources

• 1. Diisodecyl phenyl phosphite | 25550-98-5 | Benchchem [benchchem.com]
• 2. A Study of Di ISO Decyl Phenyl Phosphite (DDPP): A High-Performance Secondary Antioxidant [adishank.com]
• 3. leapchem.com [leapchem.com]
• 4. Buy Diisodecyl phenyl phosphite | 25550-98-5 [smolecule.com]
• 5. cecas.clemson.edu [cecas.clemson.edu]
• 6. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Avoiding hydrolysis of fuel ether oxygenates during static headspace analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. stacks.cdc.gov [stacks.cdc.gov]

Overcoming matrix effects in diisodecyl phenyl phosphate LC-MS analysis

Introduction: The DDPP Challenge

Diisodecyl phenyl phosphate (DDPP) presents a "perfect storm" for LC-MS analysts. As a high-molecular-weight organophosphate ester (OPE), it is intensely lipophilic (LogP > 9), making it sticky and difficult to elute. Worse, it is a ubiquitous plasticizer found in laboratory air, solvent bottles, and—critically—the PEEK/PTFE tubing of your LC system.

This guide addresses the two primary failure modes in DDPP quantification:

• Ion Suppression: Lipids in biological matrices killing your signal.

• Background Interference: The system "ghost" signal that makes low-level quantitation impossible.

Module 1: The "Ghost" Peak (Background Contamination)

User Question: "I see a DDPP peak in my blank injections, even after changing solvents. How do I eliminate this background?"

Technical Insight: DDPP is not just in your sample; it is likely in your instrument. Standard LC tubing and solvent lines often leach OPEs. Because this leaching happens continuously, the contaminant accumulates at the head of the column during equilibration and elutes exactly when your analyte does.

The Solution: The Isolator (Delay) Column You cannot easily remove DDPP from the system, but you can separate the system DDPP from the sample DDPP.

Protocol:

• Install a short, highly retentive C18 column (e.g., 50 x 2.1 mm) between the solvent mixer and the autosampler injector.

• This "Delay Column" traps the DDPP originating from the pump/solvents.

• When the gradient starts, the "System DDPP" must travel through the Delay Column and the Analytical Column.

• The "Sample DDPP" (injected after the Delay Column) travels only through the Analytical Column.

• Result: The System DDPP elutes later than the Sample DDPP, resolving the interference.

Workflow Visualization: Delay Column Setup

Figure 1: Placement of the Delay Column to temporally separate system contamination from the analyte.

Module 2: Diagnosing Matrix Effects

User Question: "My internal standard recovery is low, and sensitivity drops in plasma samples. Is this suppression?"

Technical Insight: DDPP elutes late in the chromatogram (high % organic), often co-eluting with phospholipids (phosphatidylcholines). These lipids compete for charge in the ESI source, causing signal suppression.

The Validation Protocol: Post-Column Infusion Do not rely solely on extraction recovery. You must map the "suppression zones" of your chromatography.[1]

Step-by-Step Experiment:

• Setup: Connect a syringe pump containing a DDPP standard (100 ng/mL) to the LC flow via a T-junction placed after the column but before the MS source.

• Flow: Set syringe flow to 10-20 µL/min (steady signal). Set LC to run your standard gradient.

• Injection: Inject a Blank Matrix Extract (e.g., extracted plasma with no DDPP).

• Analysis: Monitor the baseline of the infused DDPP.

  • Flat Baseline: No matrix effect.

  • Dip in Baseline: Ion suppression (matrix components "stealing" charge).

  • Rise in Baseline: Ion enhancement.

Workflow Visualization: Post-Column Infusion

Figure 2: Post-column infusion setup to visualize matrix suppression zones.

Module 3: Sample Preparation Strategies

User Question: "Liquid-Liquid Extraction (LLE) is messy. Can I use QuEChERS or SPE for DDPP?"

Technical Insight: Because DDPP is highly lipophilic, it behaves similarly to the lipids causing the suppression. Simple protein precipitation (PPT) is insufficient as it leaves phospholipids behind. You must use a method that actively removes lipids or selectively extracts DDPP.

Comparative Protocol Analysis:

Feature	Solid Phase Extraction (SPE)	QuEChERS (dSPE)	Liquid-Liquid Extraction (LLE)
Mechanism	Adsorption/Elution on cartridge	Partitioning + Dispersive cleanup	Solvent partitioning
Recommended Phase	Polymeric Reversed-Phase (HLB) or Aminopropyl (NH2)	PSA (Primary Secondary Amine) + C18	Hexane / Ethyl Acetate
Lipid Removal	High (if using Zr-oxide or specific wash steps)	Moderate (PSA removes fatty acids)	Low to Moderate
DDPP Recovery	Excellent (>90%) but requires strong elution solvent	Good (80-90%), fast	Variable (emulsion risk)
Suitability	Best for Plasma/Serum	Best for Tissue/Food	Acceptable for Water

Recommended SPE Protocol (Plasma):

• Load: Dilute plasma 1:1 with 2% Formic Acid. Load onto Polymeric HLB cartridge.

• Wash 1: 5% Methanol in water (removes salts/proteins).

• Wash 2: 20% Acetonitrile (removes moderately polar interferences). Critical: Do not use high % organic here or you will elute DDPP.

• Elute: 100% Ethyl Acetate or MTBE. (DDPP is very hydrophobic; Methanol may not be strong enough to fully desorb it from the plastic cartridge housing).

Module 4: Instrumental Considerations

User Question: "Which ionization source and column should I use?"

1. Ionization: ESI vs. APCI

• ESI (Electrospray Ionization): Most common, but highly susceptible to matrix effects (ion suppression) from phospholipids.

• APCI (Atmospheric Pressure Chemical Ionization): Strongly Recommended for DDPP. APCI is a gas-phase ionization technique. It is significantly less prone to ion suppression from non-volatile matrix components like salts and lipids. If your sensitivity allows, switch to APCI to immediately reduce matrix effects.

2. Chromatography: The Isomer Issue DDPP is an isomeric mixture. On a standard C18 column, it may appear as a cluster of peaks or a broad hump.

• Integration: Sum the area of all isomer peaks for quantification.

• Column Choice: A Phenyl-Hexyl column often provides better separation of aromatic phosphate isomers compared to C18, potentially sharpening the peak shape.

References

• Assessment of Matrix Effects (Post-Column Infusion)

  • Source: Taylor & Francis / Bioanalysis
  • Title: Assessment of matrix effect in quantit

  • URL:[Link]

• Background Contamination (Delay Columns)

  • Source: MAC-MOD Analytical / Avantor

  • Title: Use of the Avantor ACE PFAS Delay Column to resolve background system interference[2]

  • URL:[Link]

• Sample Preparation (SPE/QuEChERS for OPEs)

  • Source: N

  • Title: Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS[3]

  • URL:[Link]

• General Troubleshooting (Contamination)

  • Source: LCGC Intern

  • Title: Contaminants Everywhere![4] Tips and Tricks for Reducing Background Signals When Using LC–MS

  • URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mac-mod.com [mac-mod.com]
• 3. Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]

Troubleshooting co-elution of diisodecyl phenyl phosphate isomers in GC

Topic: Troubleshooting Co-elution and Resolution of Diisodecyl Phenyl Phosphate (DIDPP) Isomers Document ID: TS-GC-OPE-045 Applicable Instrumentation: GC-MS (EI/CI), GC-FID, GC-NPD

Executive Summary: The "Isodecyl" Challenge

Welcome to the technical support center. If you are analyzing Diisodecyl Phenyl Phosphate (DIDPP), you are likely encountering a broad, unresolved chromatographic "hump" or difficulty separating this compound from matrix interferences.

Crucial Technical Context: DIDPP (CAS 51363-64-5) is not a single molecule; it is a technical mixture . The "isodecyl" chains consist of numerous branched C10 isomers. Consequently, DIDPP does not elute as a single sharp peak but rather as a complex cluster of isomers.

• True Co-elution: Overlap with other analytes (e.g., other organophosphates like TPHP).

• Apparent Co-elution: The intrinsic overlap of DIDPP isomers with each other.

This guide addresses how to manage this complexity, optimize resolution, and ensure accurate quantification.

Module 1: Chromatographic Resolution (The Column & Oven)

Q1: Why does my DIDPP peak look like a broad "blob" or multiple fused peaks?

A: This is expected behavior. The boiling points of the C10 isomers are so similar that baseline resolution of every isomer is impossible and often undesirable for quantification.

Troubleshooting Protocol: If the peak is too broad (tailing > 1.5) or co-eluting with interferences, adjust your stationary phase.

Parameter	Recommendation	Mechanism of Action
Standard Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5)	Separates primarily by boiling point. Often results in a single broad hump for DIDPP. Good for general screening but poor for isomer separation.
Enhanced Resolution	50% Phenyl (e.g., DB-17) or 14% Cyanopropyl-phenyl (e.g., DB-1701)	Dipole-Dipole Interaction: The phenyl/cyano groups interact with the aromatic ring and the polar P=O bond of DIDPP, creating separation based on polarity, not just volatility.
Film Thickness	0.18 µm or 0.25 µm	Thinner films sharpen the peaks of high molecular weight (MW) compounds like DIDPP (MW ~454) by reducing mass transfer resistance.

Q2: How do I separate DIDPP from Triphenyl Phosphate (TPHP) or other OPEs?

A: TPHP is a common co-contaminant. On a standard 5MS column, they may elute close together.

Experimental Workflow (Optimization):

• Oven Program: Implement a "mid-ramp hold."

  • Ramp: 20°C/min to 200°C.

  • Slow Ramp:5°C/min from 200°C to 260°C (Critical elution window for OPEs).

  • Ramp: 30°C/min to 300°C.

• Flow Rate: Increase linear velocity. For a 30m x 0.25mm column, increase flow from 1.0 mL/min to 1.2 or 1.4 mL/min . This pushes the high-boilers through faster, reducing diffusion-related broadening.

Module 2: Mass Spectrometry & Detection

Q3: I cannot identify the molecular ion (m/z 454). What ions should I use for quantification?

A: In Electron Ionization (EI) at 70eV, organophosphate esters (OPEs) fragment heavily. The molecular ion (

) for DIDPP is often weak or absent.

Quantification Strategy: Do not rely on

. Use the characteristic phosphate and aromatic fragments.[1][2]

Ion Type	m/z (Mass-to-Charge)	Specificity	Notes
Quantification	99 ( )	Low	Universal for alkyl phosphates. High background risk, but highest intensity.
Qualifier 1	77 ( )	Medium	Phenyl ring fragment. Confirms the "Phenyl" part of DIDPP.
Qualifier 2	94 ( )	High	Phenol fragment. Distinguishes from non-aromatic phosphates.
Qualifier 3	175 / 287	High	Characteristic rearrangement ions often seen in alkyl-phenyl phosphates (check with neat standard).

Differentiation Warning: Ensure you are not analyzing Diisodecyl Phenyl Phosphite (CAS 25550-98-5), a related antioxidant.

• Phosphate (DIDPP): MW 454.[3]

• Phosphite (DDPP): MW 438.[2][4][5][6]

• Check: Look for m/z 438 vs 454 in the background noise if unsure.

Module 3: Peak Shape & System Activity

Q4: My peaks are tailing severely. Is this column damage?

A: Likely not. OPEs are polar and "sticky" due to the phosphoryl group (

). They adsorb to active sites (silanols) in the liner or column head.

Corrective Maintenance Protocol:

• Liner Selection: Switch to a Ultra-Inert (deactivated) splitless liner with glass wool. The wool increases surface area for vaporization but must be deactivated to prevent adsorption.

• Column Trimming: Cut 10-20 cm from the front of the column. Non-volatile matrix ("dirt") accumulates here, creating a pseudo-stationary phase that drags the peak tail.

• Solvent Match: Ensure your sample solvent (e.g., Isooctane, Toluene) matches the column polarity to prevent "solvent effect" focusing issues. Avoid pure methanol for splitless injections on non-polar columns.

Visual Troubleshooting Guides

Diagram 1: Co-elution Decision Tree

Use this logic flow to determine if your co-elution is a method issue or a fundamental chemical limitation.

Caption: Decision logic for distinguishing between matrix interference and intrinsic isomer overlap.

Diagram 2: Column Selection & Mechanism

Understanding how stationary phases affect DIDPP separation.

Caption: Comparison of separation mechanisms. Mid-polar columns leverage the phenyl ring interaction for better resolution.

References

• PubChem. (2025).[3][7] Diisodecyl phenyl phosphate | C26H47O4P.[3] National Library of Medicine. [Link]

• Phenomenex. (2025).[8] GC Troubleshooting Guide: Peak Tailing and Resolution. Phenomenex Inc. [Link]

• M.D.P.I. (2024).[1] Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Molecules Journal. [Link]

Disclaimer: This guide is for research purposes. Always validate methods with certified reference materials (CRMs) appropriate for your specific matrix.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Diisodecyl phenyl phosphite | CAS: 25550-98-5 | Rostabil DDPP [vestachem.com]
• 3. Diisodecyl phenyl phosphate | C26H47O4P | CID 39995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sfdchem.com [sfdchem.com]
• 5. getchem.com [getchem.com]
• 6. Diisodecyl phenyl phosphite | 25550-98-5 | Benchchem [benchchem.com]
• 7. Phosphorous acid, diisodecyl phenyl ester | C26H47O3P | CID 16212880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. phenomenex.com [phenomenex.com]

Technical Support Center: Purification of Diisodecyl Phenyl Phosphate (DIDPP)

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with phenol impurities during the synthesis of diisodecyl phenyl phosphate (DIDPP). Here, we address common issues in a question-and-answer format, offering practical, field-proven solutions grounded in scientific principles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How can I confirm and quantify the presence of phenol in my crude DIDPP product?

A1: Accurate detection and quantification of residual phenol are critical first steps. Phenol can carry over from the synthesis, which typically involves the reaction of triphenyl phosphite with isodecanol, releasing phenol as a byproduct.[1][2] Several analytical techniques are suitable for this purpose, each with its own advantages.

Recommended Analytical Methods:

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and selective method for quantifying phenolic compounds.[3] A reverse-phase C18 column is typically effective for separation.[3]

  • Detection: UV detection at 274 nm is a common and reliable method.[4] For enhanced sensitivity, especially at very low concentrations, electrochemical or fluorescence detectors can be employed.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique for both identification and quantification. It offers excellent separation and definitive identification based on the mass spectrum of the analyte.[5]

• Colorimetric Methods: For a rapid, qualitative or semi-quantitative assessment, colorimetric tests can be useful.[6][7] These methods often involve a color change in the presence of phenols, which can be measured spectrophotometrically.[6][7]

Experimental Protocol: HPLC Analysis of Phenol in DIDPP

• Sample Preparation: Accurately weigh a sample of the crude DIDPP and dissolve it in a suitable solvent, such as acetonitrile or methanol, to a known concentration.

• Calibration Standards: Prepare a series of phenol standards of known concentrations in the same solvent.[4]

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 25 cm x 4.6 mm ID).[4]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly used.

  • Flow Rate: Typically 1 mL/minute.

  • Injection Volume: 10-50 µL.[3][4]

  • Detector: UV at 274 nm.[4]

• Analysis: Inject the prepared standards and the sample solution into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the phenol standards against their concentrations. Use the peak area of phenol in the sample to determine its concentration from the calibration curve.[4]

Q2: My crude DIDPP has a high phenol content. What is the most effective initial purification step?

A2: For significant phenol contamination, an alkaline wash (also known as a caustic wash) is a highly effective and widely used initial purification step. This method leverages the acidic nature of phenol to convert it into a water-soluble salt, which can then be easily separated from the organic DIDPP phase.

Causality Behind the Method: Phenol is weakly acidic and reacts with a strong base, such as sodium hydroxide (NaOH), to form sodium phenate, which is highly soluble in water. The DIDPP, being a non-acidic ester, remains in the organic phase.

Caption: Alkaline wash workflow for phenol removal.

Experimental Protocol: Alkaline Wash of Crude DIDPP

• Dissolution: Dissolve the crude DIDPP in a water-immiscible organic solvent (e.g., toluene or cumene).[8][9]

• Washing: Transfer the solution to a separatory funnel and add an equal volume of a 5-10% aqueous sodium hydroxide (NaOH) solution.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Phase Separation: Allow the layers to separate completely. The upper layer will be the organic phase containing the DIDPP, and the lower aqueous layer will contain the sodium phenate.

• Draining: Carefully drain the lower aqueous layer.

• Repeat: Repeat the washing step with fresh NaOH solution until the aqueous layer is colorless or until the phenol concentration in the organic layer is significantly reduced (monitor with TLC or a quick colorimetric test).

• Water Wash: Wash the organic layer with deionized water to remove any residual NaOH.[10][11] Repeat this wash until the pH of the aqueous layer is neutral.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), then filter to remove the drying agent.

• Solvent Removal: Remove the organic solvent under reduced pressure using a rotary evaporator to obtain the purified DIDPP.

Q3: The alkaline wash was insufficient. What are the next steps for removing trace amounts of phenol?

A3: If trace amounts of phenol persist after an alkaline wash, or if you are looking for an alternative method, adsorption and vacuum distillation are excellent secondary purification techniques.

Method 1: Adsorption

Adsorption utilizes solid materials with high surface areas to trap phenol molecules.[12] This method is particularly effective for polishing the product to remove low concentrations of impurities.[12]

Common Adsorbents for Phenol Removal:

Adsorbent	Key Features	Considerations
Activated Carbon	High surface area, microporous structure, and high adsorption capacity for organic molecules.[13][14]	Can be used in batch or column chromatography. Regeneration can be difficult and costly.[13]
Zeolites	Crystalline aluminosilicates with a well-defined pore structure. Hydrophobic zeolites are effective for adsorbing phenol.[13][15]	Can be highly selective and are often regenerable.[13]
Bentonite/Clays	Low-cost, naturally occurring materials.[14][15]	Adsorption capacity may be lower than activated carbon.

Experimental Protocol: Batch Adsorption with Activated Carbon

• Preparation: Dissolve the partially purified DIDPP in a minimal amount of a non-polar organic solvent.

• Adsorbent Addition: Add activated carbon to the solution (typically 1-5% by weight of the DIDPP).

• Agitation: Stir the mixture at room temperature for 1-3 hours. The optimal time should be determined experimentally.

• Filtration: Remove the activated carbon by filtration. A pad of celite can aid in removing fine particles.

• Solvent Removal: Remove the solvent under reduced pressure.

Method 2: Vacuum Distillation

Vacuum distillation is a powerful technique for purifying high-boiling point compounds like DIDPP.[16][17] By reducing the pressure, the boiling points of the components are lowered, allowing for separation without thermal decomposition.[16][17][18] Phenol has a significantly lower boiling point than DIDPP, making this an effective separation method.[2]

Causality Behind the Method: The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding pressure. By lowering the system pressure with a vacuum, the temperature required to reach the boiling point is reduced.[18] This is crucial for thermally sensitive or high-boiling compounds.

Caption: Simplified vacuum distillation workflow.

Key Parameters for Vacuum Distillation:

• Temperature: The temperature should be carefully controlled to be above the boiling point of phenol at the given pressure but below the decomposition temperature of DIDPP.

• Pressure: A high vacuum is generally required.[19][20] The exact pressure will depend on the desired distillation temperature.

Q4: Can I minimize phenol contamination during the synthesis itself?

A4: Yes, optimizing the reaction conditions can significantly reduce the amount of residual phenol.

Strategies for Minimizing Phenol Impurity:

• Stoichiometry Control: Carefully controlling the molar ratio of triphenyl phosphite to isodecanol can influence the final product composition and the amount of unreacted starting material and byproducts.[1][2]

• Byproduct Removal During Reaction: The synthesis of DIDPP from triphenyl phosphite and isodecanol produces phenol as a byproduct.[2] Performing the reaction under a vacuum can help to continuously remove the phenol as it is formed, driving the reaction to completion and resulting in a purer crude product.[21]

• Catalyst Selection: The choice of catalyst can impact reaction efficiency and byproduct formation.[2] Sodium phenate is a commonly used catalyst in this transesterification reaction.[2]

References

• Understanding Diisodecyl Phenyl Phosphite: Synthesis and Properties. Google Cloud.
• Buy Diisodecyl phenyl phosphite | 25550-98-5 - Smolecule. Smolecule.
• Diisodecyl phenyl phosphite | 25550-98-5 - Benchchem. Benchchem.
• Removal of Phenol from Water by Adsorption Using Zeolites - ACS Publications.
• Determination of Phenolic Compounds Using HPLC and Electrochemical Detection with Disposable Carbon Electrodes | LCGC International.
• ANALYTICAL METHODS - Toxicological Profile for Phenol - NCBI Bookshelf.
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Navigating the Stability of Diisodecyl Phenyl Phosphate (DIDP) Standards in Acetonitrile: A Technical Support Guide

For researchers, scientists, and drug development professionals relying on accurate quantification of diisodecyl phenyl phosphate (DIDP), the integrity of analytical standards is paramount. This guide provides an in-depth exploration of the stability of DIDP standards dissolved in acetonitrile, offering troubleshooting advice and frequently asked questions to ensure the reliability of your experimental results. Our approach is grounded in established principles of chemical stability and analytical best practices, providing you with the expertise to proactively manage your reference materials.

Frequently Asked Questions (FAQs) on DIDP Standard Stability

This section addresses common questions regarding the handling, storage, and potential degradation of diisodecyl phenyl phosphate standards in acetonitrile.

Q1: What are the primary degradation pathways for diisodecyl phenyl phosphate in an acetonitrile standard solution?

A1: The primary degradation pathway for diisodecyl phenyl phosphate (a phosphite ester often found in commercial products alongside the phosphate form) in the presence of moisture is hydrolysis.[1] Even in high-purity acetonitrile, trace amounts of water can lead to the breakdown of DIDP over time. The hydrolysis reaction cleaves the ester bonds, resulting in the formation of phenol and isodecanol .[2] A secondary degradation pathway to consider is oxidation, where the phosphite form is converted to its corresponding phosphate ester.

Q2: What are the visual or analytical signs that my DIDP standard in acetonitrile may be degrading?

A2: Visually, there may be no obvious signs of degradation, as both DIDP and its primary degradation products are soluble in acetonitrile. Therefore, analytical monitoring is crucial. Key indicators of degradation include:

• Appearance of new peaks: Chromatographic analysis, particularly by LC-MS, may reveal the emergence of peaks corresponding to phenol and isodecanol.

• Decrease in parent peak area/height: A gradual reduction in the response of the main DIDP peak over time suggests a loss of the parent compound.

• Peak shape distortion: For organophosphorus compounds, issues like peak tailing can sometimes be exacerbated by the presence of degradation products or interactions with the analytical column.[3]

• Inconsistent calibration curves: If you observe a loss of linearity or a shift in the calibration curve, it could be an indication of standard instability.

Q3: What are the ideal storage conditions for DIDP standards in acetonitrile?

A3: To maximize the shelf-life of your DIDP standard, adhere to the following storage best practices:

• Temperature: Store the solution in a refrigerator at 2-8°C.[4] This slows down the rate of potential hydrolytic degradation.

• Container: Use amber glass vials with PTFE-lined screw caps.[4][5] Amber glass protects the standard from light, which can potentially accelerate degradation, while PTFE-lined caps provide an inert seal to prevent solvent evaporation and moisture ingress.

• Inert Atmosphere: For long-term storage, purging the vial headspace with an inert gas like nitrogen or argon can help to displace oxygen and moisture.

Q4: How often should I check the stability of my working DIDP standard solution?

A4: For routine analysis, it is good practice to prepare fresh working standards daily from a stock solution.[6] The stability of the stock solution should be monitored periodically. For critical applications, a full stability study should be conducted. If a formal study has not been performed, it is advisable to analyze a freshly prepared standard against an older one at regular intervals (e.g., weekly or bi-weekly) to check for any significant deviations in concentration.

Q5: Can I use a DIDP standard that shows signs of degradation?

A5: It is strongly advised not to use a standard that shows evidence of degradation for quantitative analysis.[7] The presence of degradation products means the concentration of the parent DIDP is no longer accurate, which will lead to erroneous results. For qualitative identification, it may still be usable, but with caution.

Troubleshooting Guide: Addressing Issues with DIDP Analysis

This section provides a structured approach to troubleshooting common analytical problems that may be related to the stability of your diisodecyl phenyl phosphate standards.

Observed Problem	Potential Cause Related to Standard Stability	Recommended Action
Loss of Sensitivity / Decreased Peak Area	Degradation of the DIDP standard, leading to a lower concentration of the analyte.[8][9]	1. Prepare a fresh working standard from your stock solution and re-analyze. 2. If the issue persists, prepare a fresh stock solution from the neat material. 3. Compare the response of the new standard to the old one to confirm degradation. 4. If degradation is confirmed, review your storage procedures and consider performing a formal stability study.
Poor Peak Shape (Tailing)	Co-elution of degradation products (e.g., phenol) with the main DIDP peak.[3] Interaction of the analyte or degradants with active sites on the analytical column.	1. Optimize the chromatographic method to achieve better separation between DIDP and its potential degradation products. 2. Analyze standards of phenol and isodecanol to confirm their retention times. 3. Consider using a guard column to protect the analytical column from strongly retained impurities.[3] 4. Evaluate a different column chemistry that may be less prone to secondary interactions with organophosphates.
Inconsistent Results / Poor Reproducibility	Inconsistent degradation of the standard over the course of an analytical run, especially if the standard is left at room temperature in the autosampler for an extended period.	1. Minimize the time the standard solution is kept at room temperature. Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C). 2. Prepare fresh standards more frequently. 3. Ensure proper mixing of the standard solution before each injection, but avoid vigorous shaking which can increase the surface area and potential for evaporation.[10]
Appearance of Unidentified Peaks	Formation of degradation products such as phenol and isodecanol.	1. Use a mass spectrometer to obtain the mass-to-charge ratio (m/z) of the unknown peaks. 2. Compare the observed m/z values with the expected masses of potential degradation products (Phenol: C₆H₅OH, Isodecanol: C₁₀H₂₂O). 3. Inject standards of the suspected degradation products to confirm their identity by retention time and mass spectrum.

Experimental Protocols

Protocol 1: Short-Term Stability Assessment of DIDP Working Standard

This protocol outlines a procedure to assess the stability of a diisodecyl phenyl phosphate working standard in acetonitrile over a typical analytical run.

Objective: To determine the stability of a DIDP working standard in acetonitrile under typical autosampler conditions.

Materials:

• Diisodecyl phenyl phosphate reference material

• HPLC-grade acetonitrile

• Volumetric flasks and pipettes

• Amber HPLC vials with PTFE-lined caps

• HPLC-MS system

Procedure:

• Preparation of Fresh Standard: Prepare a fresh working standard of DIDP in acetonitrile at a known concentration (e.g., 1 µg/mL).

• Initial Analysis (T=0): Immediately after preparation, inject the standard solution (n=3) and record the peak area and retention time.

• Storage: Place the vial in the autosampler at a controlled temperature (e.g., 4°C or ambient, depending on your typical setup).

• Time-Point Analysis: Inject the same standard solution at regular intervals (e.g., 2, 4, 8, 12, and 24 hours).

• Data Analysis:

  • Calculate the mean peak area at each time point.

  • Compare the mean peak area at each time point to the initial (T=0) peak area.

  • Monitor for the appearance and growth of any new peaks.

Acceptance Criteria: The standard is considered stable if the mean peak area remains within ±5% of the initial value and no significant degradation peaks are observed.

Protocol 2: Forced Degradation Study of DIDP

This protocol is designed to intentionally degrade the DIDP standard to identify its degradation products and confirm the specificity of the analytical method.[11][12]

Objective: To identify the primary degradation products of DIDP under hydrolytic stress.

Materials:

• Diisodecyl phenyl phosphate stock solution in acetonitrile

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• HPLC-grade acetonitrile and water

• HPLC-MS system

Procedure:

• Prepare Stress Samples:

  • Acid Hydrolysis: Mix 1 mL of DIDP stock solution with 1 mL of 0.1 M HCl.

  • Base Hydrolysis: Mix 1 mL of DIDP stock solution with 1 mL of 0.1 M NaOH.

  • Control Sample: Mix 1 mL of DIDP stock solution with 1 mL of HPLC-grade water.

• Incubation: Heat the samples at a controlled temperature (e.g., 60°C) for a specified time (e.g., 24 hours).

• Neutralization (for acid and base samples): After incubation, neutralize the acid-stressed sample with an equivalent amount of 0.1 M NaOH and the base-stressed sample with 0.1 M HCl.

• Analysis: Analyze the control and stressed samples by HPLC-MS.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Identify the major degradation peaks.

  • Use the mass spectrometer to determine the m/z of the degradation products and compare them to the expected masses of phenol and isodecanol.

Visualizations

Workflow for Stability Assessment

Caption: Workflow for assessing the stability of a DIDP standard.

Logical Flow for Troubleshooting Loss of Sensitivity

Caption: Troubleshooting logic for loss of sensitivity in DIDP analysis.

References

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• Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater - EPA. (n.d.). Retrieved from [Link]

• Analytical Method Development: SOP for Management of Expired Reference Standards – V 2.0. (2025, September 11). Retrieved from [Link]

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• Solution for managing analytical standard inventory : r/chemistry - Reddit. (2025, July 14). Retrieved from [Link]

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• Quantification of Glyphosate and Other Organophosphorus Compounds in Human Urine via Ion Chromatography Isotope Dilution Tandem Mass Spectrometry - PMC. (2021, January 12). Retrieved from [Link]

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• Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS: A Straightforward Approach to Identify the Specific Pesticide Involved in Exposure - MDPI. (2025, June 8). Retrieved from [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). Retrieved from [Link]

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• Solution Stability In Analytical Method Validation: How To Perform - PharmaGuru. (2025, May 2). Retrieved from [Link]

• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? (2022, October 1). Retrieved from [Link]

• Fix LC-MS problems with Shimadzu's downloadable troubleshooting guide. (2023, December 8). Retrieved from [Link]

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. (2021, November 29). Retrieved from [Link]

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• Validation of analytical methods for active constituents and agricultural products. (2014, July 1). Retrieved from [Link]

• A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC. (n.d.). Retrieved from [Link]

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• How to effectively monitor expiry dates in inventory management - Qoblex. (2025, May 13). Retrieved from [Link]

• A kinetic study of decyl phosphite stabilizers - The Research Repository @ WVU - West Virginia University. (n.d.). Retrieved from [Link]

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• Liquid chromatography mass spectrometry (LC-MS) of phenol degradation using plasma electrolysis method Liquid Chromatography Mass Spectrometry (LC-MS) of Phenol Degradation using Plasma Electrolysis Method | Request PDF - ResearchGate. (2025, August 7). Retrieved from [Link]

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Reference Data & Comparative Studies

A Mass Spectrometric Guide to Differentiating Diisodecyl Phenyl Phosphate and Diisodecyl Phenyl Phosphite

For researchers, scientists, and professionals in drug development and material science, the precise identification of organophosphorus compounds is paramount. Diisodecyl phenyl phosphate (DIDPP-O) and diisodecyl phenyl phosphite (DIDPP) are two such compounds that, despite their similar nomenclature and structure, possess distinct chemical properties stemming from the different oxidation states of the central phosphorus atom. This seemingly subtle difference has significant implications for their reactivity and function, making their unambiguous differentiation essential. Mass spectrometry stands as a definitive analytical technique for this purpose. This guide provides an in-depth comparison of the mass spectrometric behavior of these two compounds, offering experimental insights and data to facilitate their clear distinction.

The Core Structural Distinction: Phosphate vs. Phosphite

The fundamental difference between diisodecyl phenyl phosphate and diisodecyl phenyl phosphite lies in the oxidation state of the phosphorus atom. In the phosphate, phosphorus is in the +5 oxidation state, characterized by a phosphoryl group (P=O). In contrast, the phosphite contains phosphorus in the +3 oxidation state and lacks this P=O double bond. This structural variance is the primary driver of their differential fragmentation in a mass spectrometer.

Feature	Diisodecyl Phenyl Phosphate (DIDPP-O)	Diisodecyl Phenyl Phosphite (DIDPP)
Structure	P(=O)(OC₁₀H₂₁)(OC₁₀H₂₁)(OC₆H₅)	P(OC₁₀H₂₁)(OC₁₀H₂₁)(OC₆H₅)
Phosphorus Oxidation State	+5	+3
Molecular Formula	C₂₆H₄₇O₄P	C₂₆H₄₇O₃P
Monoisotopic Mass	454.3212 g/mol	438.3263 g/mol
Average Molecular Weight	454.62 g/mol	438.62 g/mol [1][2][3]

High-Resolution Mass Spectrometry: The First Line of Distinction

The most straightforward method to distinguish between the two compounds is through high-resolution mass spectrometry (HRMS). The additional oxygen atom in the phosphate results in a mass difference of approximately 16 Da. Modern HRMS instruments, such as Orbitrap or TOF analyzers, can easily resolve this difference, providing an unambiguous identification based on the accurate mass of the molecular ion.[4][5][6][7]

Key Distinguishing Feature: A mass difference of 15.9949 Da between the molecular ions of the phosphate and the phosphite.

Tandem Mass Spectrometry (MS/MS): Unveiling Fragmentation Differences

While HRMS provides a clear distinction based on the precursor ion mass, tandem mass spectrometry (MS/MS) offers deeper structural confirmation by analyzing the fragmentation patterns of the isolated molecular ions. The presence of the P=O bond in the phosphate and its absence in the phosphite leads to distinct and predictable fragmentation pathways.

Proposed Fragmentation of Diisodecyl Phenyl Phosphate (DIDPP-O)

Organophosphate esters containing both aromatic and alkyl substituents typically exhibit fragmentation dominated by the cleavage of the weaker C-O bonds of the alkyl chains.[8] The general stability of the aromatic ring and the phosphate core directs the fragmentation.

A likely fragmentation pathway for the protonated molecule [M+H]⁺ of diisodecyl phenyl phosphate would involve the neutral loss of one or both isodecene molecules (C₁₀H₂₀, 140.27 Da) via a McLafferty-type rearrangement.

Caption: Proposed ESI-MS/MS fragmentation of Diisodecyl Phenyl Phosphite.

Explanation of Key Fragments:

• m/z 299.1719: Similar to the phosphate, loss of an isodecene molecule is a probable fragmentation pathway.

• m/z 157.0100: The subsequent loss of the second isodecene molecule would lead to the protonated phenyl dihydrogen phosphite. This ion is 16 Da lighter than the corresponding phosphate fragment (m/z 175), providing a key diagnostic difference in the MS/MS spectrum.

• Oxidation: A crucial consideration when analyzing phosphites is their potential for in-source oxidation to the corresponding phosphate. [9]The observation of a species with the mass of the phosphate (m/z 455.3285) when analyzing a phosphite standard could indicate this transformation.

Summary of Key Distinguishing Ions

Feature	Diisodecyl Phenyl Phosphate (DIDPP-O)	Diisodecyl Phenyl Phosphite (DIDPP)
[M+H]⁺ Ion	m/z 455.3285	m/z 439.3335
[M+H - C₁₀H₂₀]⁺	m/z 331.1669	m/z 299.1719
[M+H - 2(C₁₀H₂₀)]⁺	m/z 175.0154	m/z 157.0100
Potential for Oxidation	N/A	May show a peak at m/z 455.3285

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a general framework for the analysis using a liquid chromatograph coupled to a high-resolution tandem mass spectrometer.

1. Sample Preparation:

• Prepare stock solutions of diisodecyl phenyl phosphate and diisodecyl phenyl phosphite standards (1 mg/mL) in a suitable organic solvent such as acetonitrile or methanol.
• Create working solutions by diluting the stock solutions to a concentration of 1 µg/mL in the initial mobile phase composition.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for these relatively nonpolar compounds.
• Mobile Phase A: Water with 0.1% formic acid
• Mobile Phase B: Acetonitrile with 0.1% formic acid
• Gradient: Start with a higher percentage of organic phase (e.g., 80% B) and ramp up to 95-100% B over several minutes to ensure elution.
• Flow Rate: 0.3 mL/min
• Injection Volume: 5 µL

3. Mass Spectrometry (MS) Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
• Capillary Voltage: 3.5 kV
• Source Temperature: 120 °C
• Desolvation Temperature: 350 °C
• MS1 Scan: Acquire full scan data from m/z 100-600 to confirm the presence and accurate mass of the precursor ions ([M+H]⁺).
• MS2 Scans (dd-MS² or PRM):
• Isolate the precursor ions for the phosphate (m/z 455.3) and the phosphite (m/z 439.3).
• Use a collision energy (e.g., 20-40 eV) to induce fragmentation. For method development, a collision energy ramp is recommended to find the optimal fragmentation conditions.
• Acquire fragmentation spectra and compare them to the expected fragmentation patterns.

Trustworthiness and Self-Validation: The protocol's trustworthiness is established by analyzing certified reference standards of both compounds individually. This allows for the empirical determination of their retention times and fragmentation spectra under the specific instrumental conditions. A mixture of the two can then be analyzed to confirm their chromatographic separation and the ability to distinguish them in a single run. The use of HRMS provides self-validation through accurate mass measurements, which should be within 5 ppm of the theoretical mass.

Conclusion

Distinguishing diisodecyl phenyl phosphate from its phosphite counterpart is a critical analytical task that is readily achievable with modern mass spectrometry. The primary and most definitive method is the use of high-resolution mass spectrometry to measure the accurate mass of the molecular ions, which differ by the mass of an oxygen atom. Tandem mass spectrometry provides an additional layer of confirmation, revealing distinct fragmentation patterns that are dictated by the presence or absence of the P=O bond. By understanding these fundamental differences and employing a systematic analytical approach, researchers can confidently and accurately identify these important organophosphorus compounds.

References

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• PubMed Central (PMC). (n.d.). Oxygen Isotope Analyses of Phosphate and Organophosphorus Compounds by Electrospray Ionization Orbitrap Mass Spectrometry. [Link]

• ACS Publications. (2025). Oxygen Isotope Analyses of Phosphate and Organophosphorus Compounds by Electrospray Ionization Orbitrap Mass Spectrometry. Analytical Chemistry. [Link]

• DORA 4RI. (2025). Oxygen Isotope Analyses of Phosphate and Organophosphorus Compounds by Electrospray Ionization Orbitrap Mass Spectrometry. [Link]

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A Senior Application Scientist's Guide to Diisodecyl Phenyl Phosphate Retention Time on C18 Columns

An In-depth Technical Comparison for Researchers, Scientists, and Drug Development Professionals

In the realm of material science and pharmaceutical development, Diisodecyl phenyl phosphate (DIDP) is a compound of significant interest, often employed as a plasticizer and a flame retardant. Its accurate quantification is paramount for quality control and safety assessment. High-Performance Liquid Chromatography (HPLC) with a C18 stationary phase is a cornerstone technique for this analysis. This guide provides a comprehensive comparison of the retention behavior of DIDP on various C18 columns, offering field-proven insights and detailed experimental protocols to empower your analytical endeavors.

The Chromatographic Landscape: Understanding DIDP's Retention on C18

Diisodecyl phenyl phosphate is a relatively non-polar molecule, making it an ideal candidate for reversed-phase HPLC. The primary retention mechanism on a C18 column is hydrophobic interaction between the long alkyl chains of the stationary phase and the non-polar regions of the DIDP molecule. However, not all C18 columns are created equal. Variations in silica purity, particle size, pore size, carbon load, and end-capping strategies across different manufacturers can lead to significant differences in retention time and selectivity.

A typical HPLC method for Diisodecyl phenyl phosphate involves a reversed-phase (RP) approach using a C18 column. The mobile phase usually consists of a mixture of acetonitrile (MeCN) or methanol and water, sometimes with the addition of a small amount of acid like phosphoric acid to improve peak shape.[1] For mass spectrometry (MS) detection, volatile mobile phase modifiers such as formic acid are preferred.[1]

Comparative Analysis of DIDP Retention on Representative C18 Columns

It is crucial to note that these are representative values and actual retention times will vary depending on the specific HPLC system, column batch, and laboratory conditions. This comparison is intended to highlight the potential for variability and guide column selection.

Column Brand & Model	Particle Size (µm)	Carbon Load (%)	End-capping	Hypothetical Retention Time (min)	Expected Performance Characteristics
Waters Acquity UPLC BEH C18	1.7	High	Yes	8.2	High resolution and efficiency due to sub-2 µm particles. Good for complex mixtures.
Agilent Zorbax Eclipse Plus C18	3.5	Moderate-High	Yes	7.8	Robust and versatile column with excellent peak shape for a wide range of analytes.
Phenomenex Luna C18(2)	5	Moderate	Yes	7.5	A general-purpose column known for its long lifetime and good reproducibility.

Causality Behind the Hypothetical Retention Times:

• Waters Acquity UPLC BEH C18: The smaller particle size of this column leads to higher efficiency and potentially slightly longer retention due to increased surface area interaction, assuming equivalent mobile phase velocity.

• Agilent Zorbax Eclipse Plus C18: This column is known for its high-purity silica and effective end-capping, which minimizes silanol interactions and provides good peak symmetry. Its retention would be robust and predictable.

• Phenomenex Luna C18(2): A workhorse column in many labs, it provides reliable performance. The slightly lower carbon load compared to some high-end columns might result in a slightly shorter retention time for a non-polar analyte like DIDP.

Experimental Protocol: A Self-Validating System for DIDP Analysis

This protocol is designed to be a robust starting point for the analysis of Diisodecyl phenyl phosphate on a standard C18 HPLC column.

1. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of Diisodecyl phenyl phosphate reference standard and dissolve it in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute with the mobile phase to create working standards at desired concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Solution: The preparation of the sample solution will depend on the matrix. For polymer samples, a dissolution or extraction step using a suitable solvent like tetrahydrofuran (THF) or dichloromethane, followed by precipitation of the polymer with a non-solvent like methanol and subsequent filtration, may be necessary. The final extract should be dissolved in the mobile phase.

2. HPLC Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm (or equivalent)	A standard dimension C18 column provides a good balance of efficiency, backpressure, and sample loading capacity.
Mobile Phase	Acetonitrile:Water (85:15, v/v)	A high percentage of organic solvent is necessary to elute the non-polar DIDP in a reasonable time.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A small injection volume minimizes band broadening.
Detector	UV at 265 nm	The phenyl group in DIDP allows for UV detection.

3. System Suitability:

Before sample analysis, perform at least five replicate injections of a standard solution. The relative standard deviation (RSD) of the peak area and retention time should be less than 2%.

4. Analysis:

Inject the prepared standard and sample solutions. The concentration of DIDP in the sample can be determined by comparing the peak area with the calibration curve generated from the standard solutions.

Visualizing the Process

Experimental Workflow Diagram:

Caption: A streamlined workflow for the HPLC analysis of Diisodecyl phenyl phosphate.

Retention Mechanism Diagram:

Caption: Hydrophobic interactions governing DIDP retention on a C18 column.

Trustworthiness and Authoritative Grounding

The protocols and principles outlined in this guide are grounded in established chromatographic theory and best practices. The choice of a C18 column for the analysis of organophosphate esters like DIDP is a well-documented approach.[2][3] The selection of mobile phase components and detector settings is based on the physicochemical properties of the analyte and standard HPLC method development strategies.

For further reading on HPLC method development and column selection, authoritative resources from instrument and column manufacturers are highly recommended.

Conclusion

The retention time of Diisodecyl phenyl phosphate on a C18 column is a critical parameter for its accurate quantification. While the exact retention time can vary between different C18 columns due to subtle manufacturing differences, a well-developed and validated HPLC method can provide robust and reliable results. By understanding the principles of reversed-phase chromatography and the factors influencing retention, researchers can confidently select the appropriate column and optimize their analytical methods for the successful analysis of DIDP. This guide provides a solid foundation for achieving this, empowering scientists with the knowledge to navigate the complexities of chromatographic analysis.

References

• SIELC Technologies. (2018, February 16). Separation of Diisodecyl phenyl phosphate on Newcrom C18 HPLC column. Retrieved from [Link]

• Frontiers in Public Health. (2023, August 29). Levels of organophosphate flame retardants and their metabolites among 391 volunteers in Taiwan: difference between adults and children. Retrieved from [Link]

• PubMed. (2023, April 20). Analysis, occurrence and removal efficiencies of organophosphate flame retardants (OPFRs) in sludge undergoing anaerobic digestion followed by diverse thermal treatments. Retrieved from [Link]

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• 1. Diisodecyl phenyl phosphate | SIELC Technologies [sielc.com]
• 2. Levels of organophosphate flame retardants and their metabolites among 391 volunteers in Taiwan: difference between adults and children - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis, occurrence and removal efficiencies of organophosphate flame retardants (OPFRs) in sludge undergoing anaerobic digestion followed by diverse thermal treatments - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validating Detection Limits for Diisodecyl Phenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Precise Diisodecyl Phenyl Phosphate (DIDP) Detection

Diisodecyl phenyl phosphate (DIDP) is a member of the organophosphate ester (OPE) class of compounds, frequently employed as a plasticizer and flame retardant. In the pharmaceutical landscape, its relevance is primarily as a potential leachant from plastic components used in manufacturing, packaging, and delivery systems. The migration of such compounds into a drug product is a critical quality and safety concern. Therefore, robust and reliable analytical methods are paramount to ensure that patient safety is not compromised.

This guide provides an in-depth, experience-driven framework for determining and cross-validating the Limit of Detection (LOD) and Limit of Quantitation (LOQ) for DIDP. We will move beyond rote procedural lists to explore the scientific rationale behind methodological choices, ensuring the development of a self-validating and trustworthy analytical system.

Foundational Concepts: A Practical Definition of LOD & LOQ

Before embarking on experimental work, it is crucial to have a clear, functional understanding of the Limit of Detection (LOD) and the Limit of Quantitation (LOQ). These parameters define the performance boundaries of an analytical method.

• Limit of Detection (LOD): The LOD is the lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified with acceptable precision and accuracy.[1] It answers the question: "Is the analyte present?" A signal-to-noise ratio of 3:1 is a commonly accepted benchmark for estimating the LOD.[1][2]

• Limit of Quantitation (LOQ): The LOQ represents the lowest concentration of an analyte that can be determined with a defined level of precision and accuracy.[1] This is the lowest level at which you can confidently report a quantitative result. For the LOQ, a signal-to-noise ratio of 10:1 is the generally accepted standard.

The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures, including the determination of LOD and LOQ.[1] These are not merely statistical exercises; they are fundamental to ensuring that a method is fit for its intended purpose, a cornerstone of regulatory compliance and data integrity.[3]

Analytical Methodologies: A Comparative Overview for DIDP Analysis

The choice of analytical instrumentation is a critical decision that directly impacts the achievable sensitivity and selectivity for DIDP. The two most prominent techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and semi-volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass-based detection.	Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase, followed by highly selective tandem mass spectrometry detection.
Suitability for DIDP	Suitable for DIDP analysis, as it is a semi-volatile compound.[4] However, high molecular weight isomers can be challenging to integrate.[5]	Highly suitable for OPEs like DIDP, often providing superior sensitivity and selectivity, especially in complex matrices.[6][7][8]
Advantages	Robust, well-established technique with extensive libraries for compound identification.	High sensitivity and selectivity, reduced need for extensive sample cleanup due to the specificity of MS/MS, and suitable for a wider range of polar and non-polar compounds.[8][9]
Considerations	Potential for thermal degradation of labile compounds in the injector. Matrix interference can be a significant issue.[4]	Matrix effects (ion suppression or enhancement) must be carefully evaluated and mitigated. The mobile phase composition is critical for optimal ionization.[6]
Typical LOD/LOQ	Generally in the low ng/g to µg/g range.[9]	Can achieve sub-ng/mL to low ng/mL levels, offering higher sensitivity.[7][10]

Expert Rationale: For trace-level quantification of a potential leachant like DIDP in pharmaceutical products, LC-MS/MS is often the preferred methodology. Its enhanced selectivity from Multiple Reaction Monitoring (MRM) reduces the impact of complex sample matrices and provides the high sensitivity required to meet stringent safety thresholds.

A Step-by-Step Protocol for LOD & LOQ Determination and Cross-Validation via LC-MS/MS

This protocol outlines a robust procedure for determining the LOD and LOQ for DIDP, grounded in the principles of ICH Q2(R1).[1]

Phase 1: Preparation and Initial Estimation

Objective: To prepare standards and perform an initial, non-statistical estimation of the LOD and LOQ based on the signal-to-noise ratio.

Materials:

• Diisodecyl phenyl phosphate (DIDP) certified reference standard

• LC-MS grade acetonitrile, water, and formic acid

• Appropriate volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Accurately prepare a primary stock solution of DIDP (e.g., 1 mg/mL) in acetonitrile. Causality: Using a certified standard is essential for metrological traceability. Acetonitrile is a common solvent for OPEs and is compatible with reversed-phase LC.

• Serial Dilutions: Prepare a series of working standard solutions by serially diluting the stock solution. The concentration range should be designed to span the expected low-level detection limits (e.g., from 100 ng/mL down to 0.1 ng/mL).

• LC-MS/MS Analysis:

  • Inject the lowest concentration standards and a blank (solvent) onto the LC-MS/MS system.

  • Analyze the chromatograms to determine the signal height for the DIDP peak and the noise level in a representative region of the baseline near the peak.

  • System Suitability: Before analysis, ensure the system passes suitability tests, such as injection precision and peak shape, to confirm it is performing correctly.[11]

• Initial LOD/LOQ Estimation:

  • Estimate the LOD as the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1.[1][2]

  • Estimate the LOQ as the concentration that yields an S/N ratio of approximately 10:1.

Phase 2: Statistical Verification

Objective: To statistically validate the estimated LOD and LOQ using the calibration curve method, as recommended by ICH Q2(R1).[12]

Procedure:

• Calibration Curve Construction: Prepare a set of at least 6 calibration standards with concentrations in the estimated LOQ range (e.g., from 0.5x to 2x the estimated LOQ).

• Replicate Injections: Inject each calibration standard multiple times (e.g., n=3) to assess repeatability.

• Data Analysis:

  • Plot the mean response (peak area) versus the concentration of the analyte.

  • Perform a linear regression analysis on the data points.

  • Calculate the LOD and LOQ using the following equations:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S) Where:

    • S is the slope of the calibration curve.[12]

    • σ is the standard deviation of the y-intercepts of the regression lines or the residual standard deviation of the regression line.[2][12]

• Confirmation: Prepare a standard at the calculated LOQ concentration and analyze it. The accuracy and precision at this level should meet predefined acceptance criteria (e.g., precision as %RSD ≤ 20%, accuracy as %recovery within 80-120%).

Phase 3: Cross-Validation

Objective: To ensure the determined LOD and LOQ are robust and reproducible, a critical step for method transfer between labs or instruments.[13]

Cross-validation is the process of verifying that a validated method produces consistent and reliable results when used by different laboratories, analysts, or equipment. [13]

Procedure:

• Protocol Definition: Create a detailed cross-validation protocol that specifies the methods to be compared, the samples to be analyzed, and the acceptance criteria.[14]

• Inter-Laboratory Comparison:

  • The originating laboratory and a receiving laboratory analyze the same set of spiked samples. These samples should be prepared at concentrations around the established LOQ (e.g., 1x, 2x, and 5x LOQ).

  • Causality: Using identical, homogeneous samples is crucial to ensure that any observed differences are due to laboratory or method variables, not sample variability.[14]

• Data Comparison:

  • The results from both laboratories are statistically compared.[14] While various statistical approaches exist, a common method involves evaluating if the results from the receiving lab fall within a predefined percentage of the originating lab's results.

  • The ICH M10 guideline suggests a statistical assessment to measure bias between methods, moving beyond simple Incurred Sample Reanalysis (ISR) criteria.[15]

• Acceptance Criteria: The acceptance criteria must be pre-defined. For example, the mean result from the receiving lab should be within ±20% of the mean result from the originating lab, and the precision (%RSD) for each set of analyses should not exceed 20%.

Conclusion: Ensuring Data Integrity Through Rigorous Validation

The determination of LOD and LOQ for diisodecyl phenyl phosphate is not a perfunctory task but a critical component of quality control and risk assessment in drug development. By moving beyond simple signal-to-noise estimations to a statistically robust methodology grounded in ICH guidelines, scientists can establish a reliable performance baseline for their analytical methods.

Furthermore, inter-laboratory cross-validation serves as the ultimate test of a method's robustness, ensuring that the established detection limits are transferable and reproducible.[13] This comprehensive approach guarantees data integrity, facilitates seamless method transfer, and ultimately contributes to the safety and efficacy of pharmaceutical products.

References

• FDA Guidelines for Analytical Method Validation | PDF - Scribd. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Available from: [Link]

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• Q2(R2) Validation of Analytical Procedures - Food and Drug Administration. Available from: [Link]

• ICH Q2 R1: Mastering Analytical Method Validation - Perpusnas. Available from: [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science. Available from: [Link]

• FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. Available from: [Link]

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available from: [Link]

• Development and validation of the LC-MS/MS method based on self-made purification column for simultaneous determination of novel organophosphate esters in rice-based products - PMC. Available from: [Link]

• Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. Available from: [Link]

• Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed. Available from: [Link]

• Determination of organophosphate esters in water samples by mixed-mode liquid chromatography and tandem mass spectrometry - ResearchGate. Available from: [Link]

• Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS - MDPI. Available from: [Link]

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters - PharmaGuru. Available from: [Link]

• Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry | Request PDF - ResearchGate. Available from: [Link]

• Cross-validation (analytical chemistry) - Wikipedia. Available from: [Link]

• ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants. Available from: [Link]

• Cross and Partial Validation. Available from: [Link]

• Cross-Validations in Regulated Bioanalysis - IQVIA Laboratories. Available from: [Link]

• • ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting and/or - ATSDR. Available from: [Link]

• Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC. Available from: [Link]

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Safety & Regulatory Compliance

Section 1: Immediate Safety Profile &amp; Hazard Mitigation

An In-Depth Guide to the Proper Disposal of Diisodecyl Phenyl Phosphate (DIDP)

Diisodecyl phenyl phosphate (DIDP), an organophosphate ester, is utilized in various industrial applications, including as a plasticizer and flame retardant. While effective in these roles, its chemical nature necessitates stringent handling and disposal protocols. An immediate understanding of its hazard profile is the foundation of safe management.

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, DIDP presents several key hazards that directly inform handling and disposal requirements.[1] It is crucial to internalize these risks not as abstract warnings, but as direct inputs into your operational risk assessment.

Table 1: GHS Hazard Classifications for Diisodecyl Phenyl Phosphate

Hazard Class	Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment, Chronic Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects

Source: Synthesized from multiple Safety Data Sheets (SDS).[1][2]

The primary risks associated with DIDP are dermal and environmental. The potential for skin irritation and allergic reaction dictates the mandatory use of robust Personal Protective Equipment (PPE). The high aquatic toxicity is a critical driver for the disposal protocols outlined in this guide; improper disposal poses a significant threat to environmental ecosystems.[2][3]

Mandatory Personal Protective Equipment (PPE)

The selection of PPE is non-negotiable and must be enforced for any procedure involving the handling of DIDP, including transfer, use, and preparation for disposal.

• Hand Protection: Wear impervious gloves (e.g., nitrile or neoprene). Gloves must be inspected for integrity before use and disposed of as contaminated waste after handling the chemical.[4]

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[5]

• Skin and Body Protection: An impervious lab coat or chemical-resistant apron is required. For larger quantities or in situations with a high risk of splashing, full protective clothing should be worn.[5][6]

• Respiratory Protection: Use only in a well-ventilated area or a chemical fume hood.[6] If exposure limits are at risk of being exceeded, a full-face respirator may be necessary.[5]

First Aid Protocols

In the event of an exposure, immediate and correct action is critical.

• After Skin Contact: Immediately flush the affected skin with plenty of running water for at least 15 minutes while removing contaminated clothing. If skin irritation or a rash occurs, seek immediate medical advice.[2]

• After Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][6]

• After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical aid.[2]

• After Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give one or two glasses of water to dilute the chemical. Call a poison control center or physician immediately.[7]

Section 2: Spill & Accidental Release Protocol

An accidental release of DIDP requires a calm, systematic, and immediate response to mitigate exposure and environmental contamination.

• Isolate the Area: Immediately increase ventilation and restrict access to the spill area. Remove all sources of ignition.[2][6] For liquid spills, isolate the area for at least 50 meters (150 feet) in all directions.[7]

• Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the full PPE described in Section 1.1.

• Contain the Spill: Prevent further spread of the material. Use absorbent materials like sand, vermiculite, or other inert materials to contain the spill. Do not allow the product to enter drains, waterways, or soil.[2][7]

• Collect the Material: Carefully sweep or scoop up the absorbed material. Place it into a suitable, clearly labeled, and sealable disposal container.[2][4]

• Decontaminate the Area: Wash the spill site with a solvent like alcohol, followed by a thorough wash with a strong soap and water solution.[7] All cleanup materials (absorbent pads, contaminated PPE) must be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[7]

Section 3: Waste Characterization and Segregation

Proper disposal begins with correct waste characterization under the Resource Conservation and Recovery Act (RCRA) or equivalent local regulations. A waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits one of four "characteristics": Ignitability, Corrosivity, Reactivity, or Toxicity.[8]

Diisodecyl phenyl phosphate is not a specifically listed hazardous waste on the EPA's F, K, P, or U lists.[9][10][11] Therefore, its status as a hazardous waste must be determined based on its characteristics. Given its high aquatic toxicity, it may fail the Toxicity Characteristic Leaching Procedure (TCLP) or be considered hazardous by state or local regulations that are often more stringent than federal rules.

It is the generator's responsibility to make this determination. However, given the known hazards, it is best practice to manage all DIDP waste as hazardous chemical waste.

Waste Segregation and Containment

Proper segregation is critical to prevent dangerous chemical reactions and to ensure cost-effective disposal.

• Dedicated Waste Container: Collect all DIDP waste (unused product, contaminated solids, and cleanup debris) in a dedicated, clearly labeled container.[12]

• Container Specifications: The container must be in good condition, made of a compatible material (e.g., high-density polyethylene), and kept tightly sealed except when adding waste.[3] Fill liquid containers to no more than 75% capacity to allow for vapor expansion.[3]

• Labeling: The container must be labeled with a "Hazardous Waste" tag that clearly identifies the contents as "Diisodecyl Phenyl Phosphate Waste" and lists all components and their approximate concentrations.[3]

• Incompatible Wastes: Never mix DIDP waste with other chemical waste streams, especially strong acids, bases, or reducing agents. Organophosphates can react with strong reducing agents to form highly toxic and flammable phosphine gas.[7]

Section 4: Approved Disposal Methodologies

Once properly collected and labeled, DIDP waste must be handled by a licensed professional waste disposal service.[6] This service will employ one of the following highly specialized and regulated methods to ensure its complete and safe destruction. Understanding these methods provides insight into the final stage of the chemical's lifecycle.

High-Temperature Incineration

This is the most common and effective method for the disposal of organic chemical waste like DIDP. The process leverages high temperatures to break the chemical bonds of the organophosphate molecule, converting it into less hazardous components.

• Mechanism of Action: Incineration at temperatures of at least 1000°C with a retention time of 2 seconds ensures the complete thermal decomposition of the organic structure.[13] The process oxidizes the compound, breaking it down into carbon oxides, water vapor, and phosphorus oxides.[2]

• Operational Requirements: Hazardous waste incinerators are equipped with advanced emission control systems, including scrubbers, to neutralize corrosive effluent gases (like phosphorus oxides) and prevent the release of harmful substances into the atmosphere.[13] This is a highly controlled process that cannot be replicated in a standard laboratory or general waste incinerator.

Chemical Treatment (Hydrolysis)

For liquid waste streams or aqueous solutions contaminated with DIDP, chemical hydrolysis offers a viable treatment pathway. This method breaks the ester bonds in the organophosphate molecule, rendering it less toxic.

• Mechanism of Action: Acidic hydrolysis, for example, can be used to break down organophosphate esters.[2][6] This process involves reacting the waste with an acid at an elevated temperature, which cleaves the P-O-C (phosphate-ester) bonds.[14] The resulting inorganic phosphate can then be precipitated out of the solution, often by adding a substance like calcium hydroxide.[2]

• Applicability: This method is typically performed at a dedicated Treatment, Storage, and Disposal Facility (TSDF). It is particularly useful for treating large volumes of contaminated wastewater and can significantly improve the biodegradability of the effluent, allowing for subsequent biological treatment.[2][6]

Caption: A workflow diagram illustrating the key decision points and procedural steps for the safe and compliant disposal of DIDP waste.

Section 5: Regulatory Compliance & Documentation

Adherence to all local, state, and federal regulations is mandatory. In the United States, the EPA governs hazardous waste management under RCRA.[15]

• Generator Status: Your laboratory or facility will be classified as a Very Small, Small, or Large Quantity Generator based on the amount of hazardous waste produced per month. Each classification has specific requirements for storage time limits, personnel training, and emergency preparedness.[15]

• Recordkeeping: Maintain meticulous records of all hazardous waste activities. This includes the waste determination, quantities generated, and copies of all transportation manifests and certificates of disposal provided by your waste management vendor. These records are subject to inspection by regulatory agencies.

By adhering to these rigorous protocols, you not only ensure the safety of your personnel and the protection of the environment but also uphold the integrity and trustworthiness of your scientific operations.

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• Diisodecyl phenyl phosphite Safety Data Sheet. AK Scientific, Inc. Link

• Phenyl diisodecyl phosphite Safety Data Sheet. Pfaltz & Bauer. Link

• ISODECYL DIPHENYL PHOSPHATE. CAMEO Chemicals, National Oceanic and Atmospheric Administration (NOAA). Link

• Applications of Microbial Organophosphate-Degrading Enzymes to Detoxification of Organophosphorous Compounds for Medical Countermeasures against Poisoning and Environmental Remediation. MDPI. Link

• Phenyl diisodecyl phosphite SDS. ECHEMI. Link

• Isodecyl diphenyl phosphate. Scientific Polymer Products, Inc. Link

• Determination of Incinerator Operating Conditions Necessary for Safe Disposal of Pesticides. U.S. Environmental Protection Agency (EPA). Link

• Detailed Chemical Kinetic Reaction Mechanisms for Incineration of Organophosphorus and Fluoro - Organophosphorus Compounds. UNT Digital Library. Link

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. Link

• Diisodecyl phenyl phosphite - Substance Information. European Chemicals Agency (ECHA). Link

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• Disposal and Treatment Methods for Pesticide Containing Wastewaters: Critical Review and Comparative Analysis. ResearchGate. Link

• Sensing and Degradation of Organophosphorus Compounds by Exploitation of Heat-Loving Enzymes. MDPI. Link

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• HAZARDOUS WASTE STORAGE AND DISPOSAL. University of Toronto, Department of Chemistry. Link

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Link

• Final Use Report for Di-isodecyl Phthalate (DIDP). U.S. Environmental Protection Agency (EPA). Link

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council. Link

• New EPA Rules For Recycling Of Selected Hazardous Wastes. Specialty Technical Publishers. Link

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA). Link

• Waste Code - RCRAInfo. U.S. Environmental Protection Agency (EPA). Link

• EPA Finalizes Management Standards for Hazardous Waste Pharmaceuticals Rule. Foley & Lardner LLP. Link

• EPA HAZARDOUS WASTE CODES.

• EPA Listed Wastes Table 1. New York University. Link

• U List of Hazardous Wastes. Minnesota Pollution Control Agency. Link

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